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Compound of Interest

Compound Name: Ethoxycyclopentane

Cat. No.: B15480495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No comprehensive Safety Data Sheet (SDS) for Ethoxycyclopentane is publicly

available. The following information is compiled from publicly accessible data for

Ethoxycyclopentane and its structurally analogous compounds, namely Cyclopentyl methyl

ether and tert-Amyl methyl ether. All safety and handling procedures should be developed and

executed in accordance with rigorous laboratory safety standards and after a thorough risk

assessment.

Introduction
Ethoxycyclopentane (CAS No: 26306-40-1) is a cyclic ether with potential applications in

various research and development sectors.[1][2] As with any chemical substance, a thorough

understanding of its potential hazards and the implementation of appropriate safety protocols

are paramount to ensure the well-being of laboratory personnel and the integrity of research.

This guide provides a comprehensive overview of the known properties of

Ethoxycyclopentane and infers its safety and handling requirements based on data from

structurally similar compounds.

Physical and Chemical Properties
A summary of the known physical and chemical properties of Ethoxycyclopentane is

presented in Table 1. This data is essential for understanding its behavior under various

laboratory conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b15480495?utm_src=pdf-interest
https://www.benchchem.com/product/b15480495?utm_src=pdf-body
https://www.benchchem.com/product/b15480495?utm_src=pdf-body
https://www.benchchem.com/product/b15480495?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethoxycyclopentane
https://www.chemspider.com/Chemical-Structure.15512009.html
https://www.benchchem.com/product/b15480495?utm_src=pdf-body
https://www.benchchem.com/product/b15480495?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15480495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C7H14O PubChem[1]

Molecular Weight 114.19 g/mol PubChem[1]

Density 0.853 g/mL Stenutz[3]

Boiling Point Not Available

Flash Point Not Available

Refractive Index 1.423 Stenutz[3]

SMILES CCOC1CCCC1 PubChem[1]

InChIKey
AOWTYVFGMCEIRN-

UHFFFAOYSA-N
PubChem[1]

Hazard Identification and Classification
While a specific GHS classification for Ethoxycyclopentane is not available, based on the

data for analogous compounds like Cyclopentyl methyl ether and tert-Amyl methyl ether, it is

prudent to handle Ethoxycyclopentane as a substance with the potential for the following

hazards.[4][5][6][7][8]

Table 2: Inferred Hazard Classification for Ethoxycyclopentane
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Hazard Class Hazard Statement GHS Pictogram

Flammable Liquids
H225: Highly flammable liquid

and vapor.
Flame

Acute Toxicity, Oral H302: Harmful if swallowed. Exclamation Mark

Skin Corrosion/Irritation H315: Causes skin irritation. Exclamation Mark

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation.
Exclamation Mark

Specific Target Organ Toxicity -

Single Exposure (Narcotic

effects)

H336: May cause drowsiness

or dizziness.
Exclamation Mark

Potential Health Effects:

Inhalation: May cause respiratory tract irritation. Inhalation of vapors may lead to drowsiness,

dizziness, and other central nervous system effects.[4][6]

Skin Contact: Causes skin irritation.[4][6][7] Prolonged or repeated contact may lead to

dermatitis.

Eye Contact: Causes serious eye irritation, which may include redness and tearing.[4][6][7]

Ingestion: Harmful if swallowed. May cause gastrointestinal irritation.[4][6][7]

Safe Handling and Storage
Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling Ethoxycyclopentane. The following

table outlines the recommended PPE.

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part Recommended Protection Specifications

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

necessary for splash hazards.

ANSI Z87.1 compliant.

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene).

A lab coat or chemical-

resistant apron should be

worn.

Check glove manufacturer's

compatibility chart.

Respiratory

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate, a NIOSH-

approved respirator with an

organic vapor cartridge may be

required.

Handling Procedures
Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.

Keep away from heat, sparks, open flames, and other ignition sources.[5][7][9]

Use non-sparking tools and explosion-proof equipment.[10]

Ground and bond containers when transferring material to prevent static discharge.[9]

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage Procedures
Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][7]
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Store away from incompatible materials such as strong oxidizing agents and acids.[6][11]

As Ethoxycyclopentane is an ether, it has the potential to form explosive peroxides upon

exposure to air and light.[12][13][14]

Containers should be dated upon receipt and upon opening.

Test for the presence of peroxides periodically, especially before distillation or

concentration.

Store in opaque or amber bottles to minimize light exposure.

Consider storing under an inert atmosphere (e.g., nitrogen or argon).

Experimental Protocols
Protocol for Testing for Peroxides
Materials:

Potassium iodide (KI) solution (10% w/v)

Starch solution (1% w/v)

Acetic acid (glacial)

Sample of Ethoxycyclopentane

Test tube

Procedure:

Add 1 mL of the Ethoxycyclopentane sample to a test tube.

Add 1 mL of glacial acetic acid.

Add 1 mL of 10% potassium iodide solution.

Shake the mixture and let it stand for 5 minutes.
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A yellow to brown color indicates the presence of peroxides.

For a more sensitive test, add a few drops of starch solution. A blue-black color indicates the

presence of peroxides.

Note: If peroxides are present at a concentration greater than 100 ppm, the solvent should be

decontaminated or disposed of as hazardous waste. Do not attempt to distill or concentrate

peroxide-containing solvents.

Protocol for Spill Cleanup
Materials:

Appropriate PPE (see Table 3)

Inert absorbent material (e.g., vermiculite, sand, or commercial sorbent)

Non-sparking tools for cleanup

Sealable container for waste disposal

Procedure:

Evacuate the area and ensure adequate ventilation.

Eliminate all ignition sources.

Wear appropriate PPE.

Contain the spill with an inert absorbent material.

Carefully collect the absorbed material using non-sparking tools and place it in a labeled,

sealable container for hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Dispose of all contaminated materials as hazardous waste.
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First Aid Measures
Table 4: First Aid Procedures for Ethoxycyclopentane Exposure

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Firefighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam.[10]

A water spray can be used to cool fire-exposed containers.

Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may scatter and

spread the fire.

Specific Hazards: Highly flammable liquid and vapor. Vapors are heavier than air and may

travel to a source of ignition and flash back. Containers may explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7][15]
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Disposal Considerations
Dispose of Ethoxycyclopentane and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.[16]

Do not dispose of down the drain or into the environment.

Empty containers may retain product residue and should be treated as hazardous.
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Caption: Workflow for the safe handling of Ethoxycyclopentane.
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Caption: Potential decomposition pathways for Ethoxycyclopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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